![molecular formula C17H19NO3S B4793391 2-(4-methoxyphenoxy)-N-[3-(methylthio)phenyl]propanamide](/img/structure/B4793391.png)
2-(4-methoxyphenoxy)-N-[3-(methylthio)phenyl]propanamide
Overview
Description
2-(4-methoxyphenoxy)-N-[3-(methylthio)phenyl]propanamide, also known as MPTP, is a chemical compound used in scientific research for its unique biochemical and physiological effects. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action and potential applications in various fields.
Mechanism of Action
2-(4-methoxyphenoxy)-N-[3-(methylthio)phenyl]propanamide exerts its effects by selectively targeting and destroying dopamine-producing neurons in the brain. This results in a decrease in dopamine levels, which is a hallmark of Parkinson's disease. The exact mechanism of this compound-induced neurotoxicity is not fully understood, but it is thought to involve the formation of toxic metabolites that damage neurons.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. In addition to its neurotoxic effects, this compound has been shown to induce oxidative stress, inflammation, and mitochondrial dysfunction. These effects may contribute to the development of Parkinson's disease and other neurological disorders.
Advantages and Limitations for Lab Experiments
2-(4-methoxyphenoxy)-N-[3-(methylthio)phenyl]propanamide has several advantages for use in lab experiments. It is a well-characterized compound with a known mechanism of action, making it a reliable tool for studying Parkinson's disease. Additionally, this compound-induced neurotoxicity can be easily measured and quantified, allowing for accurate assessment of treatment efficacy.
However, there are also limitations to the use of this compound in lab experiments. It is a highly toxic compound that requires careful handling and disposal. Additionally, the neurotoxic effects of this compound are irreversible, making it difficult to use in long-term studies.
Future Directions
There are several potential future directions for research involving 2-(4-methoxyphenoxy)-N-[3-(methylthio)phenyl]propanamide. One area of interest is the development of new treatments for Parkinson's disease. This compound-induced neurotoxicity can be used to test the efficacy of potential treatments, and new compounds that protect against this compound toxicity may have therapeutic potential.
Another potential direction for research is the study of the role of oxidative stress and inflammation in neurodegenerative diseases. This compound-induced oxidative stress and inflammation may contribute to the development of Parkinson's disease, and further research is needed to fully understand these mechanisms.
Conclusion:
In conclusion, this compound, or this compound, is a valuable compound for scientific research. Its unique mechanism of action and potential applications in various fields make it a useful tool for studying Parkinson's disease and other neurological disorders. Further research is needed to fully understand the biochemical and physiological effects of this compound and to develop new treatments for neurodegenerative diseases.
Scientific Research Applications
2-(4-methoxyphenoxy)-N-[3-(methylthio)phenyl]propanamide has been widely used in scientific research for its potential applications in various fields. One of the primary applications of this compound is in the study of Parkinson's disease. This compound has been shown to induce Parkinson's-like symptoms in animal models, making it a useful tool for studying the mechanisms of the disease and developing potential treatments.
Properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-(3-methylsulfanylphenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S/c1-12(21-15-9-7-14(20-2)8-10-15)17(19)18-13-5-4-6-16(11-13)22-3/h4-12H,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKQMPSDELLRPJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)SC)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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